Cas no 2167654-08-0 (1H-Pyrazole-4-carboxylic acid, 5-amino-1-propyl-, methyl ester)

Technical Introduction: 1H-Pyrazole-4-carboxylic acid, 5-amino-1-propyl-, methyl ester is a pyrazole derivative with a propyl substituent at the 1-position and an amino group at the 5-position, esterified as the methyl ester. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both amino and ester functional groups enhances its reactivity, enabling further derivatization for targeted applications. Its structural features make it suitable for constructing heterocyclic frameworks or as a building block in medicinal chemistry. The compound is characterized by moderate stability and solubility in common organic solvents, facilitating its use in synthetic workflows. Proper handling and storage under inert conditions are recommended to preserve its integrity.

1H-Pyrazole-4-carboxylic acid, 5-amino-1-propyl-, methyl ester structure

2167654-08-0 structure

Product Name:1H-Pyrazole-4-carboxylic acid, 5-amino-1-propyl-, methyl ester

CAS No:2167654-08-0

MF:C₈H₁₃N₃O₂

MW:183.207721471786

CID:6106686

PubChem ID:52911781

Update Time:2025-06-08

1H-Pyrazole-4-carboxylic acid, 5-amino-1-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 5-amino-1-propyl-, methyl ester
- methyl 5-amino-1-propylpyrazole-4-carboxylate
- EN300-6511432
- methyl 5-amino-1-propyl-1H-pyrazole-4-carboxylate
- 2167654-08-0
- Inchi： 1S/C8H13N3O2/c1-3-4-11-7(9)6(5-10-11)8(12)13-2/h5H,3-4,9H2,1-2H3
- InChI Key： FXXZJBCMSTTZBK-UHFFFAOYSA-N
- SMILES： N1(CCC)C(N)=C(C(OC)=O)C=N1

Computed Properties

Exact Mass: 183.100776666g/mol
Monoisotopic Mass: 183.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 70.1Å²

Experimental Properties

Density: 1.24±0.1 g/cm3(Predicted)
Boiling Point: 311.7±22.0 °C(Predicted)
pka: 1.93±0.10(Predicted)

1H-Pyrazole-4-carboxylic acid, 5-amino-1-propyl-, methyl ester Pricemore >>

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